Cas no 193066-59-0 (3H-Thieno[2,3-d]imidazole-5-carboxylic acid)

• Product Name: 3H-Thieno[2,3-d]imidazole-5-carboxylic acid
• CAS No: 193066-59-0
• MF: C₆H₄N₂O₂S
• MW: 168.173159599304
• CID: 116299
• PubChem ID: 15321289
• Update Time: 2025-04-18

3H-Thieno[2,3-d]imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3H-Thieno[2,3-d]imidazole-5-carboxylic acid
• 1H-thieno[2,3-d]imidazole-5-carboxylic acid
• 1H-Thieno[2,3-d]imidazole-5-carboxylic acid (9CI)
• SCHEMBL9848734
• 193066-59-0
• CS-0499245
• DTXSID80571420

• Inchi： 1S/C6H4N2O2S/c9-6(10)4-1-3-5(11-4)8-2-7-3/h1-2H,(H,7,8)(H,9,10)
• InChI Key： YTUOQQNIHYWEIA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1N=CN2

Computed Properties

• Exact Mass: 167.99942
• Monoisotopic Mass: 167.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• PSA: 65.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienoimidazoles